2,4-dimethoxy-N-[2-(1-piperidinyl)phenyl]benzamide

• IUPAC Name: 2,4-dimethoxy-N-(2-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-24-15-10-11-16(19(14-15)25-2)20(23)21-17-8-4-5-9-18(17)22-12-6-3-7-13-22/h4-5,8-11,14H,3,6-7,12-13H2,1-2H3,(H,21,23)
• InChI Key: SVHGICOFMCUEHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2N3CCCCC3)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

Benzamides are a significant class of amide compounds. They have been widely used in various industries such as medical, industrial, biological, and potential drug industries. They are found in various natural products in organic chemistry.

Synthesis Analysis

Benzamide compounds can be synthesized starting from dimethoxybenzoic acid and amine derivatives. The products obtained from this synthesis are usually purified, and their analysis is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of similar compounds can be analyzed using IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Chemical Reactions Analysis

Benzamide compounds have been found to exhibit various activities such as antioxidant, free radical scavenging, and metal chelating activity. Some synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards.

Future Directions

The future directions in the study of benzamide compounds could include further exploration of their potential applications in various fields, including drug discovery. More research could also be conducted to understand their mechanisms of action and to optimize their synthesis processes.